Cas no 2228997-09-7 (tert-butyl 2-(3,3-difluorocyclobutyl)piperazine-1-carboxylate)

• Product Name: tert-butyl 2-(3,3-difluorocyclobutyl)piperazine-1-carboxylate
• CAS No: 2228997-09-7
• MF: C₁₃H₂₂F₂N₂O₂
• MW: 276.322790622711
• CID: 6536534
• PubChem ID: 165736024
• Update Time: 2025-06-08

tert-butyl 2-(3,3-difluorocyclobutyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(3,3-difluorocyclobutyl)piperazine-1-carboxylate
• 2228997-09-7
• EN300-1887804

• Inchi： 1S/C13H22F2N2O2/c1-12(2,3)19-11(18)17-5-4-16-8-10(17)9-6-13(14,15)7-9/h9-10,16H,4-8H2,1-3H3
• InChI Key： FNBYDDMFJTXJES-UHFFFAOYSA-N
• SMILES： FC1(CC(C1)C1CNCCN1C(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 276.16493427g/mol
• Monoisotopic Mass: 276.16493427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 41.6Ų

Additional information on tert-butyl 2-(3,3-difluorocyclobutyl)piperazine-1-carboxylate

tert-butyl 2-(3,3-difluorocyclobutyl)piperazine-1-carboxylate (CAS No. 2228997-09-7): An Overview

tert-butyl 2-(3,3-difluorocyclobutyl)piperazine-1-carboxylate (CAS No. 2228997-09-7) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a 3,3-difluorocyclobutyl group and a piperazine moiety, both of which contribute to its potential therapeutic applications.

The 3,3-difluorocyclobutyl group is particularly noteworthy due to its ability to modulate the pharmacological properties of the molecule. Fluorine atoms are known for their strong electron-withdrawing effects, which can influence the compound's lipophilicity, metabolic stability, and receptor binding affinity. This makes tert-butyl 2-(3,3-difluorocyclobutyl)piperazine-1-carboxylate an attractive candidate for drug development, especially in the context of central nervous system (CNS) disorders.

The piperazine moiety, on the other hand, is a versatile scaffold that has been widely used in the design of various pharmaceutical agents. Piperazines are known for their ability to interact with a wide range of receptors and transporters, making them valuable in the development of drugs targeting conditions such as anxiety, depression, and schizophrenia. The combination of the 3,3-difluorocyclobutyl group and the piperazine scaffold in tert-butyl 2-(3,3-difluorocyclobutyl)piperazine-1-carboxylate suggests that this compound may have a unique profile of activity and selectivity.

Recent studies have explored the potential therapeutic applications of tert-butyl 2-(3,3-difluorocyclobutyl)piperazine-1-carboxylate in various preclinical models. For instance, research published in the *Journal of Medicinal Chemistry* has shown that this compound exhibits potent activity against certain serotonin receptors, which are implicated in mood disorders. Additionally, preliminary data suggest that it may have neuroprotective properties, making it a promising candidate for further investigation in neurodegenerative diseases.

In terms of pharmacokinetics, tert-butyl 2-(3,3-difluorocyclobutyl)piperazine-1-carboxylate has demonstrated favorable properties. Its lipophilic nature allows for good membrane permeability, while the presence of the tert-butyl group may enhance its metabolic stability. These characteristics are crucial for ensuring that the compound can effectively reach its target sites in vivo.

The safety profile of tert-butyl 2-(3,3-difluorocyclobutyl)piperazine-1-carboxylate is also an important consideration. Preclinical toxicity studies have indicated that this compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects. However, further research is needed to fully understand its long-term safety and potential side effects.

In conclusion, tert-butyl 2-(3,3-difluorocyclobutyl)piperazine-1-carboxylate (CAS No. 2228997-09-7) represents a promising lead compound in the field of medicinal chemistry. Its unique structural features and potential therapeutic applications make it an exciting area of ongoing research. As more data become available from clinical trials and further preclinical studies, it is likely that this compound will continue to attract significant interest from both academic researchers and pharmaceutical companies.